Cas no 122003-11-6 (2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-)
![2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- structure](https://www.kuujia.com/scimg/cas/122003-11-6x500.png)
122003-11-6 structure
Product name:2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-
2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-
- U 78517
- 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dih...
- U-83836E
- (-)-2-((4-(2,6-DI-1-PYRROLIDINYL-4-PYRIMIDINYL)-1-PIPERAZINYL)METHYL)-3,4-DIHYDRO-2,3,7,8-TETRAMETHYL-2H-1-BENZOPYRAN-6-OL, 2HCL
- (-)2-((4-(2,6-DI-1-PYRROLIDINYL-4-PYRIMIDINYL)-1-PIPERAZINYL)METHYL)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2H-1-BENZOPYRAN-6-OL DIHYDROCHLORIDE
- (2R)-(-)-2-[[4-(2,6-Di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-6-ol dihydrochloride
- AKOS025394266
- 2-((4-(2,6-Di(pyrrolidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)methyl)-2,5,7,8-tetramethylchroman-6-ol
- CCG-205299
- CHEMBL141343
- SCHEMBL6433736
- Lopac0_001225
- SMP2_000285
- 122003-11-6
- U-78517F
-
- Inchi: InChI=1S/C30H44N6O2/c1-21-22(2)28-24(23(3)27(21)37)9-10-30(4,38-28)20-33-15-17-35(18-16-33)26-19-25(34-11-5-6-12-34)31-29(32-26)36-13-7-8-14-36/h19,37H,5-18,20H2,1-4H3
- InChI Key: KPZQRBACZSLMPH-UHFFFAOYSA-N
- SMILES: N1(C2N=C(N3CCN(CC4(C)CCC5C(C)=C(O)C(C)=C(C)C=5O4)CC3)C=C(N3CCCC3)N=2)CCCC1
Computed Properties
- Exact Mass: 592.30600
- Monoisotopic Mass: 520.353
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 5
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 68.2A^2
Experimental Properties
- PSA: 68.20000
- LogP: 5.95060
2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-200805-100 mg |
U-83836E, |
122003-11-6 | 98% | 100MG |
¥820.00 | 2023-07-10 | |
A2B Chem LLC | AE34573-100mg |
U-83836E |
122003-11-6 | ≥98% | 100mg |
$187.00 | 2024-04-20 | |
SHENG KE LU SI SHENG WU JI SHU | sc-200805-100mg |
U-83836E, |
122003-11-6 | 98% | 100mg |
¥820.00 | 2023-09-05 |
2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Related Literature
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2. Book reviews
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
122003-11-6 (2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-) Related Products
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